N-(4-methoxyphenyl)-1-piperidinecarboxamide

• IUPAC Name: N-(4-methoxyphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C13H18N2O2/c1-17-12-7-5-11(6-8-12)14-13(16)15-9-3-2-4-10-15/h5-8H,2-4,9-10H2,1H3,(H,14,16)
• InChI Key: OPWCVPAEKSXDEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)N2CCCCC2
• Molecular Formula: C13H18N2O2
• DSSTOX Substance ID: DTXSID60181046
• Molecular Weight: 234.29 g/mol
• CAS RN: 2645-37-6

Description

N-(4-methoxyphenyl)-1-piperidinecarboxamide, commonly known as NMP, is a chemical compound that belongs to the class of piperidine derivatives. This compound is widely used in scientific research for its unique properties and potential applications.

Mechanism of Action

The mechanism of action of NMP is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine and serotonin. NMP has also been shown to inhibit the activity of certain enzymes that are involved in the breakdown of neurotransmitters, leading to an increase in their levels in the brain.
Biochemical and Physiological Effects:
NMP has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. NMP has also been shown to have analgesic effects by blocking the transmission of pain signals in the brain. Additionally, NMP has been found to have anticonvulsant properties by reducing the excitability of neurons in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using NMP in lab experiments is its ability to selectively target specific neurotransmitter systems in the brain. This allows researchers to study the effects of NMP on these systems and gain a better understanding of their role in various neurological disorders. However, one of the limitations of using NMP in lab experiments is its potential toxicity at high doses. Careful dosing and monitoring are necessary to ensure the safety of the subjects involved in the experiments.

Future Directions

There are several potential future directions for the use of NMP in scientific research. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Parkinson's and Alzheimer's disease. Another area of interest is its potential use as a painkiller with fewer side effects than traditional opioids. Additionally, further research is needed to better understand the mechanism of action of NMP and its potential applications in other areas of medicine.
Conclusion:
In conclusion, N-(4-methoxyphenyl)-1-piperidinecarboxamide, or NMP, is a chemical compound that has been widely used in scientific research for its unique properties and potential applications. Its synthesis method has been well established, and it has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. While there are some limitations to its use in lab experiments, NMP has several potential future directions for its use in the treatment of various neurological disorders and as a painkiller with fewer side effects than traditional opioids.

Scientific Research Applications

NMP has been extensively studied for its potential applications in various scientific research fields. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. NMP has also been shown to have potential applications in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.